Cas no 1804033-55-3 (5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804033-55-3
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4912287
• Update Time: 2025-06-16

5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-6-5-14-7(2-3-13)4-8(6)15-9(10,11)12/h4-5H,2H2,1H3
• InChI Key： GDSVHKFUFAODOA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CC#N)=NC=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804033-55-3)

5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile, identified by the CAS number 1804033-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in medicinal chemistry. The presence of a nitrile group at the 2-position and a trifluoromethoxy substituent at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structural features of 5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile contribute to its potential as an intermediate in the synthesis of various bioactive molecules. The electron-withdrawing nature of the nitrile group enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are commonly employed in drug discovery. Additionally, the trifluoromethoxy group introduces fluorine atoms, which are known to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. These attributes make this compound particularly interesting for designing molecules with improved pharmacokinetic profiles.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating neurological disorders, inflammatory diseases, and infectious diseases. Specifically, 5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile has been explored in several research avenues, including its potential role as a precursor in the development of novel therapeutic agents.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine core is a common motif in kinase inhibitors due to its ability to interact with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The introduction of fluorinated groups can further enhance binding affinity by improving shape complementarity and electrostatic interactions with the target enzyme. For instance, recent studies have highlighted the importance of trifluoromethoxy-substituted pyridines in designing potent JAK2 inhibitors, which are used to treat myeloproliferative neoplasms.

Another area where 5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile has shown promise is in the development of antiviral agents. The structural versatility of this compound allows for modifications that can target viral proteases or polymerases, disrupting viral replication cycles. Researchers have utilized this scaffold to develop inhibitors against RNA viruses, such as influenza and coronaviruses. The nitrile group at the 2-position provides a site for further functionalization, enabling the creation of molecules with enhanced antiviral activity while maintaining favorable pharmacokinetic properties.

The agrochemical industry has also benefited from the exploration of pyridine derivatives like 5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides due to their efficacy and environmental stability. The unique electronic properties introduced by fluorine atoms can improve the bioactivity of agrochemicals by enhancing their ability to interact with biological targets in pests and weeds. This has led to the development of next-generation crop protection agents that offer improved performance while minimizing environmental impact.

From a synthetic chemistry perspective, 5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile serves as a versatile building block for constructing more complex molecules. The presence of both a nitrile group and a trifluoromethoxy group provides multiple sites for chemical modification, allowing chemists to tailor properties such as solubility, metabolic stability, and binding affinity. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to incorporate this compound into larger molecular frameworks. These methodologies have enabled the rapid discovery and optimization of novel bioactive compounds.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents derived from pyridine scaffolds. The structural features of 5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile make it an attractive candidate for further development into drugs targeting central nervous system disorders, cardiovascular diseases, and metabolic syndromes. Preclinical studies have begun to explore its potential as a lead compound for treating conditions characterized by abnormal protein aggregation or neurotransmitter dysregulation.

In conclusion,5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804033-55-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse biological activities and synthetic utility, making it a valuable tool for researchers seeking to develop novel therapeutic agents and crop protection chemicals. As our understanding of molecular interactions continues to evolve,5-Methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile is poised to play an increasingly important role in addressing some of today's most pressing medical and agricultural challenges.